Cas no 352554-39-3 (3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine)
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-methoxyphenyl)methan one
- 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine
- MFCD00846574
- (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-methoxyphenyl)methanone
- EN300-136869
- AKOS005528356
- CPA55439
- Methanone, (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-methoxyphenyl)-
- AH-262/36606034
- 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine
- (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-methoxyphenyl)methanone
- BLKKZMGIZGGJNP-UHFFFAOYSA-N
- 352554-39-3
- Oprea1_175122
- STK731556
-
- Inchi: 1S/C14H15N3O2/c1-19-10-6-4-9(5-7-10)13(18)12-14(15)16-11-3-2-8-17(11)12/h4-7H,2-3,8,15H2,1H3
- InChI Key: BLKKZMGIZGGJNP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OC)C1=C(N)N=C2CCCN21
Computed Properties
- Exact Mass: 257.116426730Da
- Monoisotopic Mass: 257.116426730Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.1Ų
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-136869-0.05g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 0.05g |
$182.0 | 2023-02-15 | |
| Enamine | EN300-136869-0.1g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 0.1g |
$272.0 | 2023-02-15 | |
| Enamine | EN300-136869-0.25g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 0.25g |
$389.0 | 2023-02-15 | |
| Enamine | EN300-136869-0.5g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 0.5g |
$612.0 | 2023-02-15 | |
| Enamine | EN300-136869-1.0g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-136869-2.5g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 2.5g |
$1539.0 | 2023-02-15 | |
| Enamine | EN300-136869-5.0g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 5.0g |
$2277.0 | 2023-02-15 | |
| Enamine | EN300-136869-10.0g |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90% | 10.0g |
$3376.0 | 2023-02-15 | |
| Enamine | EN300-136869-50mg |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90.0% | 50mg |
$182.0 | 2023-09-30 | |
| Enamine | EN300-136869-100mg |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine |
352554-39-3 | 90.0% | 100mg |
$272.0 | 2023-09-30 |
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine
Introduction to 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine (CAS No. 352554-39-3)
3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine (CAS No. 352554-39-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[1,2-a]imidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for the development of new drugs targeting various diseases.
The chemical structure of 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine consists of a pyrrolo[1,2-a]imidazole core functionalized with a 4-methoxybenzoyl group. The presence of the methoxy substituent on the benzoyl moiety imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.
In terms of its synthesis, 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine can be prepared through a multi-step process involving the condensation of 4-methoxybenzoyl chloride with an appropriate amine precursor followed by cyclization to form the pyrrolo[1,2-a]imidazole ring. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This robust synthetic methodology facilitates the large-scale production of the compound for further research and development.
The biological activities of 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory properties. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These results suggest that 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine has also demonstrated promising antitumor activity. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. Mechanistic investigations have revealed that it induces apoptosis through the activation of caspase-dependent pathways and disrupts cell cycle progression by targeting key regulatory proteins. These findings position 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine as a potential lead compound for the development of novel anticancer drugs.
In addition to its direct biological activities, 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine has been explored as a scaffold for the design of more potent and selective analogs. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance the compound's potency and selectivity towards specific biological targets. For example, substituting different functional groups on the benzoyl moiety or introducing additional heterocyclic rings has led to compounds with improved pharmacological profiles. These efforts underscore the versatility of the pyrrolo[1,2-a]imidazole core in drug discovery.
The pharmacokinetic properties of 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine have also been investigated to assess its suitability for clinical applications. Studies in animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a reasonable half-life in plasma. Furthermore, it demonstrates good tissue penetration and low toxicity at therapeutic doses. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine in human subjects. Early-phase trials have reported promising results with no major adverse effects observed at tested doses. The ongoing trials aim to confirm these findings and explore potential therapeutic applications in various disease settings.
In conclusion, 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine (CAS No. 352554-39-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, 3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-amine holds great promise as a future therapeutic agent for treating inflammatory diseases and cancer.
352554-39-3 (3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine) Related Products
- 890092-92-9(<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-ethoxy-phenyl)-meth anone)
- 2680753-85-7(benzyl N-3-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-ylcarbamate)
- 924839-85-0(Methanone, (2-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)(4-chlorophenyl)-)
- 62382-53-0(Methanone, [4-amino-1-(4-methoxyphenyl)-1H-imidazol-5-yl]phenyl-)
- 924858-89-9(<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(1,3-benzodioxol-5-yl)m ethanone)
- 890092-40-7(<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone)
- 1377567-44-6(3-(4-methylbenzoyl)-5H,6H,7H-pyrrolo1,2-aimidazol-2-amine)
- 134881-53-1(2-Amino-3(4-bromobenzoyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine)
- 890091-86-8(<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(3,4-dimethoxyphenyl)me thanone)
- 890092-75-8(<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl) -methanone)